1-acetyl-4-(3-fluorobenzyl)piperazine

• IUPAC Name: 1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H17FN2O/c1-11(17)16-7-5-15(6-8-16)10-12-3-2-4-13(14)9-12/h2-4,9H,5-8,10H2,1H3
• InChI Key: ZCJIZRICJWFWSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC(=CC=C2)F
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

1-Acetyl-4-(3-fluorobenzyl)piperazine, also known as 3-F-APP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-acetyl-4-(3-fluorobenzyl)piperazine is not yet fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain. It has been found to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This leads to a reduction in the activity of certain neurotransmitters, resulting in the observed therapeutic effects.
Biochemical and Physiological Effects:
1-acetyl-4-(3-fluorobenzyl)piperazine has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the activity of certain enzymes such as cyclooxygenase and lipoxygenase. Moreover, it has been found to modulate the activity of certain ion channels in the brain, leading to a reduction in the activity of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-acetyl-4-(3-fluorobenzyl)piperazine in lab experiments is its high potency and selectivity. It exhibits significant therapeutic effects at low concentrations, making it an ideal candidate for drug development studies. However, one of the limitations of using 1-acetyl-4-(3-fluorobenzyl)piperazine is its potential toxicity. It has been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-acetyl-4-(3-fluorobenzyl)piperazine. One of the areas of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Moreover, it has been investigated for its potential use as an analgesic and anti-inflammatory agent. Further studies are needed to fully understand the mechanism of action of 1-acetyl-4-(3-fluorobenzyl)piperazine and its potential therapeutic applications. Additionally, studies are needed to investigate the safety and toxicity of this compound.

Synthesis Methods

The synthesis of 1-acetyl-4-(3-fluorobenzyl)piperazine involves the reaction of 1-acetyl-4-chloropiperazine with 3-fluorobenzylamine in the presence of a base catalyst. The reaction is carried out under reflux conditions with an organic solvent such as dichloromethane. The resulting product is purified using column chromatography to obtain pure 1-acetyl-4-(3-fluorobenzyl)piperazine.

Scientific Research Applications

1-acetyl-4-(3-fluorobenzyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant properties. Moreover, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.